Cas no 1936664-54-8 (N-cyano(1,3-thiazol-2-yl)methylacetamide)

• Product Name: N-cyano(1,3-thiazol-2-yl)methylacetamide
• CAS No: 1936664-54-8
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 5247504
• Update Time: 2025-10-31

N-cyano(1,3-thiazol-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(cyano-2-thiazolylmethyl)-
• N-cyano(1,3-thiazol-2-yl)methylacetamide

• Inchi： 1S/C7H7N3OS/c1-5(11)10-6(4-8)7-9-2-3-12-7/h2-3,6H,1H3,(H,10,11)
• InChI Key： MVNFNSRYWNFKCF-UHFFFAOYSA-N
• SMILES： C(NC(C#N)C1=NC=CS1)(=O)C

Additional information on N-cyano(1,3-thiazol-2-yl)methylacetamide

Introduction to N-cyano(1,3-thiazol-2-yl)methylacetamide (CAS No. 1936664-54-8)

N-cyano(1,3-thiazol-2-yl)methylacetamide, a compound with the chemical formula C₇H₆N₄OS, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a cyano group, a thiazole ring, and an acetamide moiety. These structural elements contribute to its diverse chemical reactivity and potential biological activities. The compound is identified by its CAS number, CAS No. 1936664-54-8, which serves as a unique identifier in scientific literature and databases.

The synthesis of N-cyano(1,3-thiazol-2-yl)methylacetamide involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The presence of the cyano group makes it a valuable intermediate in the formation of more complex molecules, while the thiazole ring is known for its role in various biological processes. The acetamide group further enhances its potential as a building block in drug design and development.

Recent advancements in pharmaceutical research have underscored the importance of heterocyclic compounds like N-cyano(1,3-thiazol-2-yl)methylacetamide. These compounds have garnered considerable attention due to their ability to modulate biological pathways and exhibit pharmacological properties. For instance, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a cyano group into such structures often enhances their binding affinity to biological targets, making them more effective in therapeutic applications.

In the context of drug discovery, N-cyano(1,3-thiazol-2-yl)methylacetamide has been explored as a precursor for the development of novel therapeutic agents. Its structural framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for further investigation in medicinal chemistry.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are increasingly interested in using such molecules as tools in chemical biology and drug screening assays. The ability to synthesize derivatives with tailored properties enables scientists to study specific biological mechanisms and identify new therapeutic targets.

One of the most compelling aspects of N-cyano(1,3-thiazol-2-yl)methylacetamide is its role in interdisciplinary research. The intersection of organic chemistry, medicinal chemistry, and biochemistry has led to innovative approaches in drug design. This compound exemplifies how structural diversity can be leveraged to develop molecules with significant therapeutic potential.

As our understanding of molecular interactions continues to evolve, compounds like N-cyano(1,3-thiazol-2-yl)methylacetamide will play a crucial role in advancing therapeutic strategies. Their unique structural features and synthetic accessibility make them indispensable tools for researchers aiming to develop next-generation drugs.

The future of N-cyano(1,3-thiazol-2-yl)methylacetamide lies in its continued exploration and application across various scientific domains. By integrating cutting-edge synthetic methodologies with modern computational techniques, scientists can uncover new possibilities for this versatile compound.

In summary, N-cyano(1,3-thiazol-2-yl)methylacetamide (CAS No. 1936664-54-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and diverse applications make it a valuable asset in both academic research and industrial drug development. As research progresses, this compound will undoubtedly contribute to groundbreaking discoveries in medicine and biology.